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Compound of Interest

Compound Name: Carbetamide

Cat. No.: B1668348 Get Quote

Audience: Researchers, scientists, and drug development professionals.

Disclaimer: The following information is intended for research and developmental purposes

only. All herbicide applications should be conducted in accordance with local regulations and

product labels.

Introduction and Overview of Carbetamide for
Annual Ryegrass Control
Carbetamide is a carbamate herbicide belonging to the HRAC Group 23 (formerly Group E),

which acts by inhibiting mitosis and microtubule polymerization in susceptible plant species.[1]

While the primary and commercially registered use of carbetamide, often formulated as a 900

g/kg water-dispersible granule (e.g., Ultro® 900 WG), is for the pre-emergent control of annual

ryegrass (Lolium rigidum) and other grass weeds in various pulse crops and fallow situations,

there is limited data exploring its utility in early post-emergence scenarios.[1][2]

The primary mode of uptake for carbetamide is through the roots of germinating weeds.[1]

Following uptake, it disrupts cell division, leading to stunted growth, severe root pruning, and

eventual plant death over several weeks.[1] Due to its unique mode of action, carbetamide is a

valuable tool for managing herbicide resistance, particularly against annual ryegrass

populations resistant to other herbicide groups.
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This document provides a summary of the available data on carbetamide application for

annual ryegrass control and presents generalized protocols for conducting herbicide efficacy

trials.

Quantitative Data on Carbetamide Efficacy
The majority of efficacy data for carbetamide against annual ryegrass pertains to pre-

emergent applications. However, a patent application provides some insight into early post-

emergence (EPE) use. The following tables summarize the available quantitative data.

Table 1: Efficacy of Carbetamide Applied at Different Timings for Annual Ryegrass Control
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Application
Timing

Application
Rate (g ai/ha)

Days After
Sowing (DAS)
for
Assessment

Annual
Ryegrass
Control (%)

Source

Incorporated by

Sowing (IBS)
1002 35 > 90

Incorporated by

Sowing (IBS)
2100 35 > 90

Post-Sowing,

Pre-Emergence

(PSPE)

1002 35 > 90

Post-Sowing,

Pre-Emergence

(PSPE)

2100 35 > 90

Early Post-

Emergence

(EPE) at 50 DAS

1002 55 70-78

Early Post-

Emergence

(EPE) at 50 DAS

2100 55 70-78

Incorporated by

Sowing (IBS)
1002 85 > 95

Incorporated by

Sowing (IBS)
2100 85 > 95

Post-Sowing,

Pre-Emergence

(PSPE)

1002 85 > 95

Post-Sowing,

Pre-Emergence

(PSPE)

2100 85 > 95
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Early Post-

Emergence

(EPE) at 50 DAS

1002 85 82

Early Post-

Emergence

(EPE) at 50 DAS

2100 85 > 95

Table 2: Comparative Efficacy of Pre-Emergent Herbicides on Herbicide-Resistant Annual

Ryegrass in Lentils (2020)

Herbicide
Treatment
(Application
Timing)

Reduction in
Annual Ryegrass
Head Density (%)

Reduction in
Annual Ryegrass
Seed Set (%)

Source

Propyzamide (IBS) 74-78 74-76

Carbetamide (Ultro®)

(IBS)
74-78 74-76

Experimental Protocols for Herbicide Efficacy
Testing on Annual Ryegrass
The following are generalized protocols for conducting whole-plant bioassays to determine the

efficacy of herbicides on annual ryegrass. These can be adapted for both pre-emergence and

post-emergence studies.

Protocol for Pot-Based Herbicide Efficacy Trial
This protocol is suitable for controlled environment studies in a greenhouse or growth chamber.

1. Plant Material and Cultivation:

Source certified annual ryegrass seeds of a known biotype (susceptible or resistant). For
resistance testing, collect seeds from at least 10-15 randomly selected plants from the target
field.
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Fill pots (e.g., 10 cm diameter) with a standardized potting mix.
Sow a predetermined number of seeds (e.g., 10-20) per pot at a shallow depth (e.g., 1 cm).
Water the pots and place them in a greenhouse or growth chamber with controlled
temperature, humidity, and photoperiod (e.g., 20/15°C day/night temperature, 14-hour
photoperiod).
After emergence, thin seedlings to a uniform number per pot (e.g., 5 plants) at the one- to
two-leaf stage.

2. Herbicide Application:

For Post-Emergence Trials: Apply herbicides when the annual ryegrass has reached the
desired growth stage (e.g., 2-4 leaf stage or early tillering).
For Pre-Emergence Trials: Apply herbicides to the soil surface immediately after sowing
(PSPE) or incorporate them into the soil before sowing (IBS).
Prepare herbicide solutions accurately based on the desired application rates (g ai/ha).
Use a cabinet track sprayer equipped with flat-fan nozzles to ensure uniform application.
Calibrate the sprayer to deliver a specific volume (e.g., 100 L/ha).
Include an untreated control and, if available, a known susceptible and resistant population
for comparison.

3. Data Collection and Assessment:

Assess plant survival and biomass at a set time after treatment (e.g., 21-28 days).
Plant Survival: Count the number of surviving plants in each pot. A plant is considered dead
if it shows no new growth.
Biomass Reduction: Harvest the above-ground biomass of surviving plants, dry them in an
oven (e.g., 70°C for 72 hours), and weigh the dry matter. Calculate the percentage reduction
in biomass compared to the untreated control.
Visual Injury Rating: Score plants based on a visual scale (e.g., 0 = no injury, 100 = complete
death) at regular intervals after treatment.

Protocol for Field-Based Herbicide Efficacy Trial
This protocol is for evaluating herbicide performance under field conditions.

1. Site Selection and Trial Design:

Select a field with a known and uniform infestation of annual ryegrass.
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Design the experiment using a randomized complete block design with at least three or four
replications.
Plot size should be adequate for representative sampling (e.g., 1.5 m x 10 m).

2. Herbicide Application:

Apply herbicides at the specified growth stage of the annual ryegrass for post-emergence
trials or at the appropriate timing for pre-emergence applications (IBS or PSPE).
Use a calibrated plot sprayer with appropriate nozzles to ensure accurate and uniform
application.
Record environmental conditions at the time of application (temperature, humidity, wind
speed).

3. Data Collection and Assessment:

Weed Density: At various time points after application, count the number of annual ryegrass
plants in randomly placed quadrats (e.g., 0.25 m²) within each plot.
Biomass Sampling: Collect above-ground biomass from the quadrats to determine biomass
reduction.
Seed Head/Panicle Counts: As the ryegrass matures, count the number of seed heads
(panicles) per unit area to assess the impact on reproductive potential.
Crop Yield: If the trial is conducted within a crop, harvest the plots to determine the effect of
weed control on crop yield.

Visualizations
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Caption: Workflow for a typical herbicide efficacy trial on annual ryegrass.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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